Cas no 2138058-07-6 (Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate)

Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate is a specialized organic compound featuring a cyclohexyl backbone functionalized with an amino group, a 4-nitrobenzenesulfonamido moiety, and an ethyl acetate side chain. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and peptide modification, where its reactive groups enable selective derivatization. The nitrobenzenesulfonamido group enhances stability and facilitates further functionalization, while the ethyl ester provides a handle for hydrolysis or transesterification. Its well-defined stereochemistry and modular design make it valuable for constructing complex molecular architectures. Suitable for research-scale synthesis, this compound offers a balance of reactivity and stability, supporting diverse chemical transformations.
Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate structure
2138058-07-6 structure
Product Name:Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate
CAS No:2138058-07-6
MF:C16H23N3O6S
MW:385.435322999954
CID:6524125
PubChem ID:165501206
Update Time:2025-10-29

Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-1167792
    • ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate
    • 2138058-07-6
    • Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate
    • Inchi: 1S/C16H23N3O6S/c1-2-25-15(20)11-16(17)9-7-12(8-10-16)18-26(23,24)14-5-3-13(4-6-14)19(21)22/h3-6,12,18H,2,7-11,17H2,1H3
    • InChI Key: DXUIGMVEGURZEJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCC(CC(=O)OCC)(CC1)N)(=O)=O

Computed Properties

  • Exact Mass: 385.13075664g/mol
  • Monoisotopic Mass: 385.13075664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 153Ų

Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1167792-1.0g
2138058-07-6
1g
$0.0 2023-06-08
Enamine
EN300-1167792-50mg
2138058-07-6
50mg
$2061.0 2023-10-03
Enamine
EN300-1167792-100mg
2138058-07-6
100mg
$2160.0 2023-10-03
Enamine
EN300-1167792-250mg
2138058-07-6
250mg
$2258.0 2023-10-03
Enamine
EN300-1167792-500mg
2138058-07-6
500mg
$2356.0 2023-10-03
Enamine
EN300-1167792-1000mg
2138058-07-6
1000mg
$2454.0 2023-10-03
Enamine
EN300-1167792-2500mg
2138058-07-6
2500mg
$4810.0 2023-10-03
Enamine
EN300-1167792-5000mg
2138058-07-6
5000mg
$7118.0 2023-10-03
Enamine
EN300-1167792-10000mg
2138058-07-6
10000mg
$10553.0 2023-10-03

Additional information on Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate

Research Brief on Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate (CAS: 2138058-07-6)

Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate (CAS: 2138058-07-6) is a compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and targeted drug delivery systems. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic implications.

The compound's structure features a cyclohexyl ring substituted with an amino group and a 4-nitrobenzenesulfonamido moiety, linked to an ethyl acetate group. This unique configuration has been explored for its ability to interact with various biological targets, including proteases and kinases. Recent in vitro studies have demonstrated its efficacy in modulating enzymatic activity, suggesting its utility in designing next-generation inhibitors for diseases such as cancer and inflammatory disorders.

One of the most significant advancements in the research of Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate is its role in the development of prodrugs. The ethyl ester group in the molecule serves as a cleavable moiety, enabling controlled release of active pharmaceutical ingredients (APIs) in targeted tissues. This property has been leveraged in recent preclinical studies to enhance the bioavailability and reduce the systemic toxicity of anticancer agents, marking a promising direction for future drug development.

Furthermore, the nitrobenzenesulfonamido group in the compound has been identified as a critical pharmacophore, contributing to its binding affinity with specific protein targets. Computational modeling and molecular docking studies have provided insights into the compound's interaction mechanisms, revealing potential for structure-activity relationship (SAR) optimization. These findings are instrumental in guiding the design of derivatives with improved potency and selectivity.

Recent synthetic methodologies have also been refined to produce Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate with higher yields and purity. Innovations in catalytic systems and green chemistry approaches have addressed previous challenges in scalability, making the compound more accessible for large-scale pharmaceutical applications. These advancements underscore the compound's viability as a building block in complex drug synthesis.

In conclusion, Ethyl 2-[1-amino-4-(4-nitrobenzenesulfonamido)cyclohexyl]acetate (CAS: 2138058-07-6) represents a versatile and promising candidate in medicinal chemistry. Its dual functionality as a synthetic intermediate and a potential therapeutic agent positions it at the forefront of current research. Future studies are expected to explore its clinical applications, particularly in personalized medicine and combination therapies, further solidifying its role in the evolving landscape of chemical biology and drug discovery.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.